N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-((difluoromethyl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-((difluoromethyl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C17H17F2NO4S2 and its molecular weight is 401.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Transformations Under Camps Cyclization Conditions
The study by Mochalov et al. (2016) explores the transformations of N-(2-acylaryl)benzamides and their analogs under Camps cyclization conditions. This research demonstrates the cyclization of similar N-substituted compounds to yield various products with high yields, showcasing the potential of such compounds in synthetic organic chemistry and the development of novel pharmaceuticals (Mochalov et al., 2016).
Aromatic Sulfonamide Inhibitors of Carbonic Anhydrases
Supuran et al. (2013) investigated three aromatic sulfonamide inhibitors of carbonic anhydrase isoenzymes, exhibiting nanomolar inhibitory concentrations. Although this study does not directly involve the compound , it illustrates the significance of sulfonamide derivatives in developing inhibitors against specific enzymes, highlighting their potential in medicinal chemistry and drug design (Supuran et al., 2013).
Unanticipated SO2 Loss from Sulfonamides
Wang et al. (2003) described an unexpected loss of SO2 from sulfonamides during mass spectrometric analysis. This finding is crucial for researchers studying similar sulfonamide compounds, as it highlights potential challenges in the analysis and characterization of these molecules (Wang et al., 2003).
Properties of Polyimide Films Using Various Diamine Monomers
Jeon et al. (2022) focused on the synthesis of polyamic acids and subsequent polyimide films using diamine monomers, including those with sulfone groups. This research is relevant to materials science, demonstrating how modifications at the molecular level can impact the thermal, mechanical, and optical properties of polyimide films. It underscores the versatility of sulfonamide derivatives in creating advanced materials (Jeon et al., 2022).
Properties
IUPAC Name |
N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-2-(difluoromethylsulfonyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2NO4S2/c18-16(19)26(23,24)13-5-2-1-4-12(13)15(21)20-10-17(22,11-7-8-11)14-6-3-9-25-14/h1-6,9,11,16,22H,7-8,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULMGCBXSYOFGLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CNC(=O)C2=CC=CC=C2S(=O)(=O)C(F)F)(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.